2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

• Molecular Formula: C23H18O7S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [(2E)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] benzenesulfonate
• InChI: InChI=1S/C23H18O7S/c1-27-19-11-8-15(12-21(19)28-2)13-22-23(24)18-10-9-16(14-20(18)29-22)30-31(25,26)17-6-4-3-5-7-17/h3-14H,1-2H3/b22-13+
• InChI Key: PNBCGFWIJYVHOD-LPYMAVHISA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/2\C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4)OC
• SMILES: COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4)OC

Description

2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate, also known as DBMBO, is a synthetic compound that has been widely studied for its potential use in scientific research. This compound is a benzofuran derivative that has been shown to have a range of interesting biochemical and physiological effects, making it a promising tool for investigating a variety of biological processes.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cellular proliferation and survival. Specifically, 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has been shown to inhibit the activity of protein kinases, which are critical regulators of cell growth and division. Additionally, 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has been shown to modulate the activity of transcription factors, which play a key role in gene expression and cellular differentiation.
Biochemical and Physiological Effects:
2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has a range of interesting biochemical and physiological effects that make it a promising tool for investigating a variety of biological processes. For example, 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has been shown to induce apoptosis, or programmed cell death, in a variety of cancer cell lines. Additionally, 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has been shown to inhibit the formation of reactive oxygen species, which can cause oxidative damage to cells and contribute to the development of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate in lab experiments is its potent and specific effects on cellular signaling pathways. Additionally, 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate is relatively easy to synthesize and purify, making it a cost-effective tool for researchers. However, there are also limitations to using 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate in lab experiments. For example, the compound has limited solubility in aqueous solutions, which can make it difficult to use in certain assays. Additionally, the potency of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate can vary depending on the cell type and experimental conditions used.

Future Directions

There are a number of exciting future directions for research on 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate. One area of interest is in the development of novel therapeutic agents based on the structure of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate. For example, researchers could explore the use of modified versions of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate that have improved solubility or bioavailability. Additionally, researchers could investigate the use of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate in combination with other drugs or therapies to enhance its anti-tumor effects. Finally, researchers could explore the potential use of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate in other areas of research, such as the study of cellular differentiation or the regulation of gene expression.

Synthesis Methods

The synthesis of 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate involves the reaction of 3,4-dimethoxybenzaldehyde with 2-hydroxy-1,4-naphthoquinone in the presence of a base, followed by sulfonation with benzenesulfonyl chloride. This method has been optimized for high yield and purity, and the resulting product has been characterized using a variety of analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has been used extensively in scientific research as a tool for investigating a variety of biological processes. One of the most promising applications of this compound is in the field of cancer research, where it has been shown to have potent anti-tumor effects in vitro and in vivo. 2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease, due to its ability to inhibit the aggregation of beta-amyloid proteins.